Cas no 1195989-64-0 (8-chloro-3,5-dimethyl-Imidazo[1,5-a]pyrazine)

• Product Name: 8-chloro-3,5-dimethyl-Imidazo[1,5-a]pyrazine
• CAS No: 1195989-64-0
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• CID: 1101338
• Update Time: 2024-07-25

8-chloro-3,5-dimethyl-Imidazo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 8-chloro-3,5-dimethyl-Imidazo[1,5-a]pyrazine
• Imidazo[1,5-a]pyrazine, 8-chloro-3,5-dimethyl-

• Inchi： 1S/C8H8ClN3/c1-5-3-11-8(9)7-4-10-6(2)12(5)7/h3-4H,1-2H3
• InChI Key： AFVYEYIOSPNAOV-UHFFFAOYSA-N
• SMILES： C12=CN=C(C)N1C(C)=CN=C2Cl

Computed Properties

• Exact Mass: 181.041
• Monoisotopic Mass: 181.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2A^2

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Melting Point: 85-87 °C(Solv: hexane (110-54-3); ethyl acetate (141-78-6))
• pka: 4.77±0.30(Predicted)